Cas no 63703-12-8 (1,1,1,3,3,4,4,5,5,6,6,7,7,8,8-Pentadecafluorooctan-2-one)

• Product Name: 1,1,1,3,3,4,4,5,5,6,6,7,7,8,8-Pentadecafluorooctan-2-one
• CAS No: 63703-12-8
• MF: C₈HF₁₅O
• MW: 398.06899523735
• CID: 2791394
• PubChem ID: 14933398
• Update Time: 2025-04-21

1,1,1,3,3,4,4,5,5,6,6,7,7,8,8-Pentadecafluorooctan-2-one Chemical and Physical Properties

Names and Identifiers

• DTXSID90565678
• 63703-12-8
• DTXCID00516454
• 1,1,1,3,3,4,4,5,5,6,6,7,7,8,8-Pentadecafluorooctan-2-one

• Inchi： 1S/C8HF15O/c9-2(10)4(13,14)7(20,21)8(22,23)6(18,19)3(11,12)1(24)5(15,16)17/h2H
• InChI Key： XVRGXWZGWTXBMN-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(F)(F)F)=O)(F)F)(F)F)(C(C(C(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 397.9787871Da
• Monoisotopic Mass: 397.9787871Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 17.1Ų